4-Chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline

• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 4-chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C10H13ClN2O/c1-14-5-7-2-3-8-9(4-7)12-6-13-10(8)11/h6-7H,2-5H2,1H3
• InChI Key: JMPUCLQPRWIVMM-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCC2=C(C1)N=CN=C2Cl

Description

4-Chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C10H13ClN2O and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of (4-chloro-5,6,7,8-tetrahydroquinazolin-7-yl)methanol (reagent preparation 42, 0.80 g, 0.40 mmol), potassium carbonate (0.11 g, 0.81 mmol) and THF (15 mL) was added iodomethane (0.09 mL, 0.60 mmol). The reaction mixture was stirred for 18 hours and then partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over magnesium sulfate, filtered and concentrated in vacuo. Purification by silica gel chromatography provided 4-chloro-7-(methoxymethyl)-5,6,7,8-tetrahydroquinazoline (0.03 g, 35% yield) as a waxy solid. MS (ES) for C10H13ClN2O: 213 (MH+).